(1S,2S,10S,11S)-21,24-Dimethyl-3,12,21,24-tetrazahexacyclo[9.7.3.32,10.01,10.04,9.013,18]tetracosa-4,6,8,13,15,17-hexaene

• CAS No.: 595-05-1
• Product Name: (1S,2S,10S,11S)-21,24-Dimethyl-3,12,21,24-tetrazahexacyclo[9.7.3.32,10.01,10.04,9.013,18]tetracosa-4,6,8,13,15,17-hexaene
• Molecular Formula: C22H26N4
• Molecular Weight: 346.5 g/mol
• IUPAC Name: (1S,2R,10S,11R)-21,24-dimethyl-3,12,21,24-tetrazahexacyclo[9.7.3.32,10.01,10.04,9.013,18]tetracosa-4,6,8,13,15,17-hexaene
• Standard InChI: InChI=1S/C22H26N4/c1-25-13-11-22-16-8-4-5-9-17(16)23-19(25)21(22)12-14-26(2)20(22)24-18-10-6-3-7-15(18)21/h3-10,19-20,23-24H,11-14H2,1-2H3/t19-,20-,21-,22-/m1/s1
• Standard InChIKey: XSYCDVWYEVUDKQ-UHFFFAOYSA-N
• Isomeric SMILES: CN1CC[C@@]23[C@@H]4NC5=CC=CC=C5[C@@]2([C@@H]1NC6=CC=CC=C36)CCN4C
• Canonical SMILES: CN1CCC23C4NC5=CC=CC=C5C2(C1NC6=CC=CC=C36)CCN4C
• Melting Point: 250-251°C
• Physical Description: Solid
• Description: (+)-Calycanthine belongs to the class of organic compounds known as aminoquinolines and derivatives. These are organic compounds containing an amino group attached to a quinoline ring system (+)-Calycanthine exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, (+)-calycanthine is primarily located in the membrane (predicted from logP). Outside of the human body, (+)-calycanthine can be found in herbs and spices. This makes (+)-calycanthine a potential biomarker for the consumption of this food product (+)-Calycanthine is a potentially toxic compound.; LSM-6401 is an aminoquinoline.
• Synonyms: calycanthine
• PubChem Compound: 264115
• Last Modified: Dec 23 2021